Cas no 1984154-05-3 ((2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride)
(2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride
- (S)-2-((Trifluoromethoxy)methyl)pyrrolidinehydrochloride
- (S)-2-((Trifluoromethoxy)methyl)pyrrolidine hydrochloride
- EN300-19349612
- (2S)-2-(Trifluoromethoxymethyl)pyrrolidine hydrochloride
- 1286761-95-2
- 1984154-05-3
- (2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride
- AKOS025211888
-
- Inchi: 1S/C6H10F3NO.ClH/c7-6(8,9)11-4-5-2-1-3-10-5;/h5,10H,1-4H2;1H/t5-;/m0./s1
- InChI Key: DHUVHUWVIKPNBD-JEDNCBNOSA-N
- SMILES: Cl.FC(OC[C@@H]1CCCN1)(F)F
Computed Properties
- Exact Mass: 205.0481262g/mol
- Monoisotopic Mass: 205.0481262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 126
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
(2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-19349612-1g |
(2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride |
1984154-05-3 | 95% | 1g |
$1844.0 | 2023-09-17 | |
| Enamine | EN300-19349612-5g |
(2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride |
1984154-05-3 | 95% | 5g |
$5345.0 | 2023-09-17 | |
| Enamine | EN300-19349612-10g |
(2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride |
1984154-05-3 | 95% | 10g |
$7927.0 | 2023-09-17 | |
| Enamine | EN300-19349612-0.05g |
(2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride |
1984154-05-3 | 95% | 0.05g |
$490.0 | 2023-09-17 | |
| Enamine | EN300-19349612-0.1g |
(2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride |
1984154-05-3 | 95% | 0.1g |
$639.0 | 2023-09-17 | |
| Enamine | EN300-19349612-0.25g |
(2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride |
1984154-05-3 | 95% | 0.25g |
$913.0 | 2023-09-17 | |
| Enamine | EN300-19349612-0.5g |
(2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride |
1984154-05-3 | 95% | 0.5g |
$1437.0 | 2023-09-17 | |
| Enamine | EN300-19349612-1.0g |
(2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride |
1984154-05-3 | 95% | 1g |
$1844.0 | 2023-05-24 | |
| Enamine | EN300-19349612-2.5g |
(2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride |
1984154-05-3 | 95% | 2.5g |
$3611.0 | 2023-09-17 | |
| Enamine | EN300-19349612-5.0g |
(2S)-2-[(trifluoromethoxy)methyl]pyrrolidine hydrochloride |
1984154-05-3 | 95% | 5g |
$5345.0 | 2023-05-24 |
(2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on (2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride
(2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride (CAS No. 1984154-05-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
(2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride (CAS No. 1984154-05-3) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is a hydrochloride salt of a pyrrolidine derivative, characterized by the presence of a trifluoromethoxy group and a chiral center at the 2-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.
The molecular structure of (2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride is particularly noteworthy. The pyrrolidine ring, a five-membered cyclic amine, provides a rigid framework that can influence the conformational flexibility and stability of the molecule. The trifluoromethoxy group, known for its strong electron-withdrawing effect, enhances the lipophilicity and metabolic stability of the compound. Additionally, the chiral center at the 2-position introduces stereochemical diversity, which can be crucial for optimizing pharmacological properties.
Recent studies have highlighted the potential of (2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride in various therapeutic areas. One notable application is in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier (BBB) efficiently has been demonstrated in preclinical models, making it an attractive scaffold for designing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The enhanced lipophilicity and metabolic stability contribute to improved brain penetration and prolonged therapeutic effects.
In addition to CNS applications, (2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride has shown promise in the field of cancer research. Its unique structural features enable it to modulate specific protein-protein interactions (PPIs) that are critical for tumor growth and progression. For instance, studies have shown that derivatives of this compound can inhibit the interaction between certain oncogenic proteins and their binding partners, thereby disrupting signaling pathways involved in cell proliferation and survival. This property makes it a potential lead compound for developing novel anticancer agents.
The synthetic accessibility of (2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound. One common approach involves the stereoselective synthesis of the chiral pyrrolidine core using asymmetric catalysis techniques, followed by functionalization with the trifluoromethoxy group. These synthetic methods provide chemists with the flexibility to introduce additional functional groups or modifications to optimize the pharmacological profile of the final product.
Pharmacokinetic studies have also provided valuable insights into the behavior of (2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride in biological systems. In vitro assays have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are essential for its therapeutic efficacy. For example, its high lipophilicity facilitates rapid absorption through biological membranes, while its metabolic stability ensures sustained drug levels in target tissues. These characteristics make it an ideal candidate for further preclinical and clinical evaluation.
Clinical trials are currently underway to assess the safety and efficacy of (2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride in treating various diseases. Early results from Phase I trials have indicated a favorable safety profile with minimal adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies to explore its full therapeutic potential.
In conclusion, (2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride (CAS No. 1984154-05-3) is a promising compound with a unique combination of structural features that make it suitable for various applications in medicinal chemistry. Its potential as a lead scaffold for developing CNS drugs and anticancer agents has been supported by recent research findings. The synthetic accessibility and favorable pharmacokinetic properties further enhance its appeal as a valuable tool for drug discovery and development efforts.
1984154-05-3 ((2S)-2-(trifluoromethoxy)methylpyrrolidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)